Cas no 1876523-54-4 (N-ethyl-5-methoxy-2-methylbenzene-1-sulfonamide)

• Product Name: N-ethyl-5-methoxy-2-methylbenzene-1-sulfonamide
• CAS No: 1876523-54-4
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6244001
• PubChem ID: 165505050
• Update Time: 2025-05-24

N-ethyl-5-methoxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1452759
• N-ethyl-5-methoxy-2-methylbenzene-1-sulfonamide
• 1876523-54-4

• Inchi： 1S/C10H15NO3S/c1-4-11-15(12,13)10-7-9(14-3)6-5-8(10)2/h5-7,11H,4H2,1-3H3
• InChI Key： VWLUIYDRWOPXGS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)OC)(NCC)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.8Ų

Additional information on N-ethyl-5-methoxy-2-methylbenzene-1-sulfonamide

N-Ethyl-5-Methoxy-2-Methylbenzene-1-Sulfonamide: A Comprehensive Overview

N-Ethyl-5-methoxy-2-methylbenzene-1-sulfonamide, with the CAS number 1876523-54-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a sulfonamide group with a substituted benzene ring. The benzene ring serves as the central aromatic framework, while the sulfonamide group introduces versatile functional properties. The presence of methoxy and methyl substituents further enhances the compound's chemical diversity and potential applications.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to modulate enzyme activity and receptor binding. N-Ethyl-5-methoxy-2-methylbenzene-1-sulfonamide, in particular, has been explored for its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical properties, making them valuable tools for optimizing drug candidates.

The synthesis of N-Ethyl-5-methoxy-2-methylbenzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the sulfonamide group is achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the specific conditions. Researchers have optimized these reactions to improve yield and purity, ensuring that the compound meets the rigorous standards required for preclinical testing.

In terms of physical properties, N-Ethyl-5-methoxy-2-methylbenzene-1-sulfonamide exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its aromaticity contributes to its stability under normal conditions, while the sulfonamide group imparts a degree of polarity that influences its solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profile of N-Ethyl-5-methoxy-2-methylbenzene-1-sulfonamide with greater accuracy. Molecular docking studies suggest that this compound has potential as an inhibitor of certain kinase enzymes, which are implicated in various disease states including cancer and inflammatory disorders.

One area of active research involves the evaluation of N-Ethyl-5-methoxy-2-methylbenzene-1-sulfonamide as a lead compound in drug discovery programs. By modifying its substituents, chemists can explore a range of structural variants that may exhibit enhanced potency or selectivity. For example, substituting the ethyl group with other alkyl chains has been shown to influence both binding affinity and metabolic stability.

Another promising application lies in the use of N-Ethyl-5-methoxy-2-methylbenzene-1-sulfonamide as a building block for constructing more complex molecules. Its modular structure allows for easy functionalization, making it a valuable intermediate in organic synthesis. This versatility has led to its incorporation into libraries of compounds for high-throughput screening.

From an environmental perspective, N-Ethyl-5-methoxy-2-methylbenzene-1-sulfonamide has been assessed for its biodegradability and ecotoxicity. Initial studies indicate that it undergoes slow degradation under aerobic conditions, suggesting that its environmental impact may be limited when used responsibly.

In conclusion, N-Ethyl-5-methoxy-2-methylbenzene-1-sulfonamide represents a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique combination of structural features positions it as a valuable tool for advancing both fundamental research and applied development efforts.